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Compound of Interest

Compound Name: RE-33

Cat. No.: B15555599 Get Quote

This document provides crucial safety protocols and logistical guidance for the handling and

disposal of RE-33, a volatile and corrosive organic solvent. Adherence to these procedures is

mandatory to ensure personnel safety and regulatory compliance within the laboratory

environment.

Personal Protective Equipment (PPE)
The following table summarizes the required PPE for handling RE-33, categorized by the type

of operation.
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Operation
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Low-Volume

Handling (<100

mL)

Safety glasses

with side shields

Nitrile gloves

(double-gloved)

Flame-resistant

lab coat

Not required if

handled within a

certified chemical

fume hood.

High-Volume

Handling (>100

mL) or Transfer

Chemical splash

goggles and face

shield

Butyl rubber or

Viton™ gloves

Chemical-

resistant apron

over a flame-

resistant lab coat

A full-face

respirator with an

organic vapor

cartridge is

required if work

is performed

outside of a

chemical fume

hood.

Emergency Spill

Response

Chemical splash

goggles and face

shield

Heavy-duty butyl

rubber gloves

Encapsulated,

chemical-

resistant suit

Self-contained

breathing

apparatus

(SCBA)

Operational Plan: Handling and Storage
Engineering Controls

Fume Hood: All manipulations of RE-33 must be conducted within a certified chemical fume

hood with a minimum face velocity of 100 feet per minute (fpm).

Ventilation: The laboratory must be equipped with general dilution ventilation that provides at

least 10 air changes per hour.

Storage: Store containers of RE-33 in a designated, well-ventilated, and flame-resistant

cabinet, away from incompatible materials such as oxidizing agents and strong acids.

Step-by-Step Handling Protocol
Preparation:
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Ensure the chemical fume hood is operational and the sash is at the appropriate working

height.

Don the required PPE as specified in the table above.

Have a chemical spill kit readily accessible.

Dispensing:

Ground all containers and dispensing equipment to prevent the buildup of static electricity.

Use a properly grounded and bonded dispensing system for transferring large volumes.

For smaller quantities, use a safety can or a graduated cylinder with a funnel.

Post-Handling:

Securely cap all containers of RE-33 immediately after use.

Decontaminate all work surfaces with a 70% ethanol solution.

Properly remove and dispose of gloves as outlined in the disposal plan.

Wash hands thoroughly with soap and water.

Disposal Plan: Waste Management
Waste Segregation

Liquid Waste: Collect all liquid waste containing RE-33 in a designated, labeled, and sealed

waste container. The container must be made of a material compatible with RE-33, such as

high-density polyethylene (HDPE).

Solid Waste: All contaminated solid waste, including gloves, absorbent pads, and empty

containers, must be placed in a separate, clearly labeled hazardous waste bag.

Step-by-Step Disposal Protocol
Container Labeling:
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Label all waste containers with "Hazardous Waste," the full chemical name "RE-33," and

the associated hazards (e.g., Flammable, Corrosive).

Waste Accumulation:

Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure waste containers are kept closed at all times, except when adding waste.

Waste Pickup:

Schedule a pickup with the institution's Environmental Health and Safety (EHS)

department once the waste container is 90% full.

Complete all required waste manifest forms prior to pickup.

Visual Workflow for Handling RE-33
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1. Preparation

2. Handling (in Fume Hood)

3. Post-Handling

4. Waste Disposal
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Caption: Workflow for the safe handling and disposal of RE-33.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
RE-33]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555599#personal-protective-equipment-for-
handling-re-33]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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